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Compound of Interest

Methyl 5-nitrothiophene-2-
Compound Name:

carboxylate

Cat. No.: B1293554

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Methyl 5-nitrothiophene-2-carboxylate. Due to the limited availability
of in-depth stability studies for this specific compound, this guide synthesizes information from
safety data sheets, supplier recommendations, and scientific literature on structurally related
molecules, including nitroaromatics and methyl esters. All recommendations should be
supplemented with in-house stability assessments for specific applications.

Summary of Recommended Storage and Handling

Proper storage and handling are paramount to ensure the integrity and purity of Methyl 5-
nitrothiophene-2-carboxylate. The following table summarizes the key recommendations
based on available data.
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Parameter Recommendation Source(s)

Store in a cool location. A

specific temperature of 4°C is )
Temperature Supplier Data

recommended by some

suppliers.

Light Protect from light. Supplier Data

Store in a dry, well-ventilated
Atmosphere area under an inert Safety Data Sheets

atmosphere if possible.

] Keep in a tightly closed
Container ) Safety Data Sheets
container.

Avoid contact with strong
Incompatibilities acids, strong bases, oxidizing Safety Data Sheets

agents, and reducing agents.

Handle in a well-ventilated
) fume cupboard. Use personal
Handling ) ) Safety Data Sheets
protective equipment (gloves,

safety glasses).

Physicochemical Properties

Understanding the fundamental physicochemical properties of a compound is crucial for
predicting its stability.

Property Value
Molecular Formula CeHsNO4S
Molecular Weight 187.17 g/mol
Appearance Solid

CAS Number 5832-01-9
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Potential Degradation Pathways

Based on the chemical structure of Methyl 5-nitrothiophene-2-carboxylate, two primary
degradation pathways can be anticipated: hydrolysis of the methyl ester and reactions involving
the nitro group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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